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Compound of Interest

Compound Name:
5-Nitro-1,2,3-benzenetricarboxylic

acid

Cat. No.: B1316948 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide addresses the solubility of 5-Nitro-1,2,3-benzenetricarboxylic acid (CAS

3807-81-6). Despite a comprehensive search of scientific literature and chemical databases, no

specific quantitative solubility data for this compound has been publicly reported. Qualitative

descriptions suggest it is soluble in polar solvents.[1]

This guide, therefore, provides a detailed, generalized experimental protocol for determining

the solubility of a solid organic acid like 5-Nitro-1,2,3-benzenetricarboxylic acid, which is

crucial for applications in pharmaceutical and agrochemical development.[1] The

methodologies outlined below are based on established practices in drug discovery and

chemical research.

Physicochemical Properties
While quantitative solubility data is unavailable, some key physicochemical properties of 5-
Nitro-1,2,3-benzenetricarboxylic acid have been reported:
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Property Value

Molecular Formula C₉H₅NO₈[1][2][3][4]

Molecular Weight 255.14 g/mol [1][3][4]

Density 1.8 ± 0.1 g/cm³[2]

Boiling Point 546.4 ± 50.0 °C at 760 mmHg[2]

Flash Point 240.4 ± 18.6 °C[2]

LogP 0.21[2]

Solubility Data
As of the latest search, specific quantitative solubility values for 5-Nitro-1,2,3-
benzenetricarboxylic acid in various solvents have not been published. The following table

reflects the current lack of available data.

Solvent Temperature (°C) Solubility (g/L)

Water 25 Data not available

Ethanol 25 Data not available

Methanol 25 Data not available

Acetone 25 Data not available

Dimethyl Sulfoxide (DMSO) 25 Data not available

Dichloromethane (DCM) 25 Data not available

Ethyl Acetate 25 Data not available

Experimental Protocol for Solubility Determination
(Shake-Flask Method)
The shake-flask method is a widely accepted technique for determining the equilibrium

solubility of a compound and is considered the gold standard.[5][6]
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Objective: To determine the equilibrium solubility of 5-Nitro-1,2,3-benzenetricarboxylic acid in

a given solvent at a controlled temperature.

Materials:

5-Nitro-1,2,3-benzenetricarboxylic acid (solid, high purity)

Selected solvents (e.g., water, ethanol, buffered solutions)

Thermostatic shaker or incubator

Analytical balance

Vials with screw caps

Centrifuge

Syringe filters (e.g., 0.22 µm)

High-Performance Liquid Chromatography (HPLC) system or a UV-Vis spectrophotometer

Volumetric flasks and pipettes

Procedure:

Preparation of Supersaturated Solution:

Add an excess amount of solid 5-Nitro-1,2,3-benzenetricarboxylic acid to a vial

containing a known volume of the selected solvent. The presence of undissolved solid is

essential to ensure that equilibrium is reached from a state of supersaturation.

Equilibration:

Seal the vials to prevent solvent evaporation.

Place the vials in a thermostatic shaker set to a constant temperature (e.g., 25 °C or 37

°C).
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Agitate the samples for a sufficient period to reach equilibrium. This can range from 24 to

72 hours, depending on the compound and solvent system. It is advisable to test multiple

time points (e.g., 24, 48, and 72 hours) to ensure that the concentration has plateaued.

Phase Separation:

After equilibration, remove the vials and allow the undissolved solid to settle.

To separate the saturated solution from the excess solid, centrifugation is the preferred

method. Centrifuge the samples at a high speed (e.g., 14,000 rpm) for a specified time

(e.g., 15-30 minutes).

Alternatively, filtration using a syringe filter chemically compatible with the solvent can be

used. Care must be taken to avoid adsorption of the solute onto the filter membrane.

Sample Analysis:

Carefully aspirate a known volume of the clear supernatant.

Dilute the supernatant with a suitable solvent to a concentration that falls within the linear

range of the analytical method.

Analyze the concentration of 5-Nitro-1,2,3-benzenetricarboxylic acid in the diluted

sample using a validated analytical method, such as HPLC or UV-Vis spectrophotometry.

A calibration curve with known concentrations of the compound must be prepared to

quantify the sample.

Calculation:

Calculate the solubility using the following formula: Solubility (g/L) = (Concentration from

analysis) x (Dilution factor)

Experimental Workflow
The following diagram illustrates the key steps in the experimental determination of solubility

using the shake-flask method.
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Workflow for Solubility Determination

Add excess solid to solvent

Equilibrate at constant temperature
(e.g., 24-72 hours)

Separate solid and liquid phases
(Centrifugation or Filtration)

Collect supernatant

Dilute sample

Analyze concentration
(e.g., HPLC, UV-Vis)

Calculate solubility

Click to download full resolution via product page

Caption: A flowchart of the shake-flask method for solubility determination.

Signaling Pathways and Biological Activity
Currently, there is no available information in the scientific literature to suggest that 5-Nitro-
1,2,3-benzenetricarboxylic acid is involved in any specific biological signaling pathways.
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Therefore, a corresponding diagram cannot be provided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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